Cas no 2228247-32-1 (2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol)

• Product Name: 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol
• CAS No: 2228247-32-1
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5604615
• PubChem ID: 165972177
• Update Time: 2025-10-28

2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1751423
• 2228247-32-1
• 2-azido-2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]ethan-1-ol
• 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol

• Inchi： 1S/C12H20N4O/c1-8(2)6-16-9(3)5-11(10(16)4)12(7-17)14-15-13/h5,8,12,17H,6-7H2,1-4H3
• InChI Key： MBDHMWKNRUCZGP-UHFFFAOYSA-N
• SMILES： OCC(C1C=C(C)N(C=1C)CC(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.5Ų

Additional information on 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol

Recent Advances in the Study of 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol (CAS: 2228247-32-1)

The compound 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol (CAS: 2228247-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. Its azido functional group allows for efficient click chemistry reactions, making it a valuable tool for the development of targeted drug delivery systems. Researchers have successfully utilized this compound in the synthesis of novel pyrrole-based derivatives, which exhibit promising antimicrobial and anti-inflammatory activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to inhibit key enzymes involved in inflammatory pathways. The study revealed that 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol acts as a potent modulator of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The researchers employed a combination of molecular docking and in vitro assays to validate their findings.

Another significant advancement involves the compound's application in proteomics research. A recent paper in ACS Chemical Biology detailed its use as a chemical probe for labeling and identifying protein targets in live cells. The azido group facilitates bioorthogonal labeling, enabling researchers to track protein interactions with high precision. This approach has opened new avenues for understanding cellular signaling pathways and identifying novel drug targets.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol. A team at MIT developed a novel catalytic system that significantly improves the yield and purity of the compound, making it more accessible for large-scale applications. Their findings, published in Organic Letters, highlight the importance of solvent selection and catalyst design in the synthesis process.

Looking ahead, researchers are particularly excited about the compound's potential in targeted cancer therapies. Preliminary studies suggest that when conjugated with tumor-specific antibodies, derivatives of 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol can deliver cytotoxic payloads directly to cancer cells while minimizing off-target effects. Clinical trials are expected to begin within the next two years to evaluate the safety and efficacy of this approach.

In conclusion, 2-azido-2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol (CAS: 2228247-32-1) represents a promising scaffold for drug discovery and chemical biology applications. Its unique chemical properties, combined with recent synthetic advances, position it as a valuable tool for researchers across multiple disciplines. As investigations continue, we anticipate further breakthroughs that will expand its therapeutic potential and industrial applications.